Cas no 885273-41-6 (1H-Indole,6-benzo[b]thien-2-yl-)

• Product Name: 1H-Indole,6-benzo[b]thien-2-yl-
• CAS No: 885273-41-6
• MF: C₁₆H₁₁NS
• MW: 249.330242395401
• CID: 711018
• Update Time: 2024-01-31

1H-Indole,6-benzo[b]thien-2-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,6-benzo[b]thien-2-yl-
• 6-(1-benzothiophen-2-yl)-1H-indole
• 6-(BENZOTHIOPHEN-2-YL)-1H-INDOLE,
• 1H-Indole,6-benzo[b]thien-2-yl
• 6-(Benzothiophen-2-yl)-1H-indole
• 1H-Indole, 6-benzo[b]thien-2-yl-

• Inchi： 1S/C16H11NS/c1-2-4-15-12(3-1)10-16(18-15)13-6-5-11-7-8-17-14(11)9-13/h1-10,17H
• InChI Key： RAXZRLLHTSSBKZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C3SC4=CC=CC=C4C=3)=C2)C=C1

Computed Properties

• Exact Mass: 249.06100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 492.2±20.0 °C(Predicted)
• PSA: 44.03000
• LogP: 5.04960
• pka: 16.81±0.30(Predicted)